Cas no 88770-20-1 (Methyl 5-Iodothiophene-3-carboxylate)

Methyl 5-Iodothiophene-3-carboxylate is a versatile heterocyclic compound widely used in organic synthesis and pharmaceutical research. Its key advantages include its role as a valuable intermediate in the preparation of thiophene-based derivatives, which are essential in medicinal chemistry and material science. The iodine substituent at the 5-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings. The ester functional group at the 3-position offers further derivatization potential, making it a flexible building block for complex molecules. Its stability under standard storage conditions and well-characterized properties ensure reliable performance in synthetic applications. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and functional materials.

Methyl 5-Iodothiophene-3-carboxylate structure

88770-20-1 structure

Product Name:Methyl 5-Iodothiophene-3-carboxylate

CAS No:88770-20-1

MF:C₆H₅IO₂S

MW:268.072172880173

MDL:MFCD23722994

CID:1935381

PubChem ID:53584713

Update Time:2025-05-27

Methyl 5-Iodothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 5-iodo-, methyl ester
- methyl 5-iodothiophene-3-carboxylate
- SCHEMBL15057183
- ACAMEEQCWLGHQW-UHFFFAOYSA-N
- Z1153249243
- 88770-20-1
- EN300-344735
- DA-32298
- Methyl5-iodothiophene-3-carboxylate
- AKOS017385607
- MFCD23722994
- 5-Iodo-thiophene-3-carboxylic acid methyl ester
- Methyl 5-Iodothiophene-3-carboxylate
- MDL： MFCD23722994
- Inchi： 1S/C6H5IO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,1H3
- InChI Key： ACAMEEQCWLGHQW-UHFFFAOYSA-N
- SMILES： IC1=CC(C(=O)OC)=CS1

Computed Properties

Exact Mass: 267.90550Da
Monoisotopic Mass: 267.90550Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 54.5Å²

Methyl 5-Iodothiophene-3-carboxylate Pricemore >>

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TRC	M695753-10mg	Methyl 5-Iodothiophene-3-carboxylate	88770-20-1		10mg	$ 50.00	2022-06-03
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TRC	M695753-100mg	Methyl 5-Iodothiophene-3-carboxylate	88770-20-1		100mg	$ 275.00	2022-06-03
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